Cas no 388606-92-6 (4-Penten-1-one, 2-(4-chlorophenyl)-1-[4-(methylthio)phenyl]-)

• Product Name: 4-Penten-1-one, 2-(4-chlorophenyl)-1-[4-(methylthio)phenyl]-
• CAS No: 388606-92-6
• MF: C₁₈H₁₇ClOS
• MW: 316.844982862473
• CID: 1493097
• Update Time: 2024-08-24

4-Penten-1-one, 2-(4-chlorophenyl)-1-[4-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Penten-1-one, 2-(4-chlorophenyl)-1-[4-(methylthio)phenyl]-

• Inchi： 1S/C18H17ClOS/c1-3-4-17(13-5-9-15(19)10-6-13)18(20)14-7-11-16(21-2)12-8-14/h3,5-12,17H,1,4H2,2H3
• InChI Key： FRQXVCMLSYCBCM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(SC)C=C1)(=O)C(C1=CC=C(Cl)C=C1)CC=C

Computed Properties

• Exact Mass: 316.06901

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 458.2±45.0 °C(Predicted)
• PSA: 17.07